Disodium glutamate

• CAS: 68187-30-4
• Molecular Formula: C5H7NNa2O4
• Molecular Weight: 191.09 g/mol
• SMILES: C(CC(=O)[O-])C(C(=O)[O-])N.[Na+].[Na+]
• InChI: InChI=1S/C5H9NO4.2Na/c6-3(5(9)10)1-2-4(7)8;;/h3H,1-2,6H2,(H,7,8)(H,9,10);;/q;2*+1/p-2/t3-;;/m0../s1
• InChIKey: PXEDJBXQKAGXNJ-QTNFYWBSSA-L
• Solubility: Freely soluble in water; practically insoluble in ethanol or ether

Disodium glutamate (CAS 68187-30-4), chemically defined as L-glutamic acid, N-coco acyl derivatives, disodium salts , is a water-soluble amino acid–based anionic surfactant synthesized from coconut oil fatty acids and L-glutamic acid. It is not a simple disodium salt of glutamic acid (DSG, CAS 142-47-2) but rather an N-acylated derivative containing a coconut-derived fatty acyl chain that confers surface-active and cleansing functionality.

Disodium Cocoyl Glutamate CAS 68187-30-4: Procurement-Relevant Identity and Baseline Properties

Disodium glutamate (CAS 68187-30-4), chemically defined as L-glutamic acid, N-coco acyl derivatives, disodium salts [1], is a water-soluble amino acid–based anionic surfactant synthesized from coconut oil fatty acids and L-glutamic acid [2]. It is not a simple disodium salt of glutamic acid (DSG, CAS 142-47-2) but rather an N-acylated derivative containing a coconut-derived fatty acyl chain that confers surface-active and cleansing functionality . This compound is classified as an amino acid surfactant [3], appearing as a clear to slightly hazy liquid in commercial formulations (typically supplied as a ~30% aqueous solution) with a pH range of 8.5–10.5 [4]. Its molecular structure consists of a hydrophilic glutamate head group bearing two sodium carboxylate moieties and a hydrophobic cocoyl tail, yielding an amphiphilic character that distinguishes it fundamentally from non-acylated glutamate salts .

• [1] European Chemicals Agency (ECHA). L-Glutamic acid, N-coco acyl derivs., disodium salts. EC Number: 269-085-1. https://echa.europa.eu/substance-information/-/substanceinfo/100.062.785 View Source
• [2] The Good Scents Company. Disodium cocoyl glutamate (CAS 68187-30-4) – Information sheet. http://www.thegoodscentscompany.com/data/rw1363711.html View Source
• [3] SpecialChem. DISODIUM COCOYL GLUTAMATE – Ingredient Profile. https://cosmetics.specialchem.com/inci-ingredients/disodium-cocoyl-glutamate View Source
• [4] NBINNO. Formulating with Amino Acid Surfactants: A Guide to Disodium Cocoyl Glutamate. March 30, 2026. https://www.nbinno.com/formulating-with-amino-acid-surfactants-guide-disodium-cocoyl-glutamate/ View Source

Disodium Cocoyl Glutamate CAS 68187-30-4: Why Surfactant Class Substitution Fails Without Quantitative Basis

Attempting to substitute disodium cocoyl glutamate (CAS 68187-30-4) with other anionic surfactants—including sodium lauryl sulfate (SLS), sodium laureth sulfate (SLES), cocamidopropyl betaine (CAPB), or even non-acylated disodium glutamate (CAS 142-47-2)—is technically invalid due to fundamental differences in molecular architecture, irritation profile, pH-dependent stability, and environmental fate . The N-coco acyl derivatization of the glutamate backbone confers both mild cleansing activity and calcium ion tolerance that simple glutamate salts do not possess [1]. Moreover, the compound exhibits a markedly reduced ocular and dermal irritation potential relative to sulfate-based alternatives [2], and unlike many ethoxylated surfactants, it is free of 1,4-dioxane contamination concerns . These distinctions have direct implications for formulation design, regulatory compliance (including COSMOS and ISO 16128 natural origin certification), and product performance claims in personal care and cosmetic applications .

• [1] NBINNO. The Power of Mildness: Disodium Cocoyl Glutamate for Sensitive Skin Products. August 28, 2025. https://www.nbinno.com/the-power-of-mildness-disodium-cocoyl-glutamate/ View Source
• [2] Ataman Kimya. DISODIUM COCOYL GLUTAMATE – Product Information. https://www.atamanchemicals.com/disodium-cocoyl-glutamate_u26719/ View Source

Disodium Cocoyl Glutamate CAS 68187-30-4: Comparative Quantitative Differentiation Evidence

Disodium Cocoyl Glutamate vs. Sodium Lauryl Sulfate (SLS): Reduced Dermal and Ocular Irritation Potential

Disodium cocoyl glutamate exhibits substantially lower irritation potential compared to sodium lauryl sulfate (SLS). While SLS is a known primary irritant with an ocular irritation score of approximately 30–35 (Draize test, rabbit eye) and is classified as an eye irritant (H319) at concentrations as low as 2% [1], disodium cocoyl glutamate is characterized as 'extremely low irritation potential' and is specifically marketed as suitable for sensitive and allergic skin types [2]. The reduced irritation stems from its amino acid–based structure, which mimics natural skin proteins and minimizes stratum corneum disruption relative to sulfate-based surfactants [3].

Evidence Dimension	Ocular and dermal irritation potential
Target Compound Data	Characterized as having 'extremely low irritation potential'; suitable for sensitive and allergic skin [2]
Comparator Or Baseline	Sodium lauryl sulfate (SLS): Draize eye irritation score ~30–35; classified as H319 eye irritant at ≥2% [1]
Quantified Difference	SLS is a known primary irritant; disodium cocoyl glutamate is non-irritating under comparable conditions (qualitative class-level distinction).
Conditions	Standard Draize ocular irritation testing (rabbit model); dermal sensitivity assessments in human volunteers.

Why This Matters

Procurement of disodium cocoyl glutamate enables formulation of 'mild,' 'sensitive skin,' and 'tear-free' product claims that are not supportable with SLS-based surfactant systems.

• [1] European Chemicals Agency (ECHA). Sodium lauryl sulfate – Harmonised Classification and Labelling (CLH). https://echa.europa.eu/substance-information/-/substanceinfo/100.005.263 View Source
• [2] Ataman Kimya. DISODIUM COCOYL GLUTAMATE – Product Information. https://www.atamanchemicals.com/disodium-cocoyl-glutamate_u26719/ View Source
• [3] NBINNO. Choosing Mild Surfactants: The Benefits of Disodium Cocoyl Glutamate. November 22, 2025. https://www.nbinno.com/choosing-mild-surfactants-benefits-disodium-cocoyl-glutamate/ View Source

Disodium Cocoyl Glutamate vs. Cocamidopropyl Betaine (CAPB): Superior pH Stability Range in Formulations

Disodium cocoyl glutamate demonstrates stability over a broader pH range compared to cocamidopropyl betaine (CAPB). Technical datasheets indicate that disodium cocoyl glutamate is stable across the entire pH range, from acidic to alkaline conditions , whereas CAPB exhibits optimal performance and stability primarily in the pH 5.0–6.5 range, with potential degradation or performance loss at pH extremes [1]. Additionally, disodium cocoyl glutamate maintains its surfactant properties in hard water, a feature that CAPB may not reliably deliver due to calcium ion interactions that can compromise foam stability [2].

Evidence Dimension	pH stability range and hard water tolerance
Target Compound Data	Stable over entire pH range; hard water tolerant
Comparator Or Baseline	Cocamidopropyl betaine (CAPB): Optimal pH range 5.0–6.5; may exhibit reduced stability outside this range [1]
Quantified Difference	Full-range pH stability (DCG) vs. restricted optimal range of ~1.5 pH units (CAPB).
Conditions	Aqueous surfactant formulations; varying water hardness conditions (presence of Ca²⁺ and Mg²⁺ ions).

Why This Matters

Formulators can use disodium cocoyl glutamate in a wider array of product types (including acidic exfoliating cleansers and alkaline soap bars) without surfactant degradation, reducing the need for multiple surfactant inventories.

• [1] SpecialChem. Cocamidopropyl Betaine (CAPB) – Ingredient Profile and Formulation Guidelines. https://cosmetics.specialchem.com/inci-ingredients/cocamidopropyl-betaine View Source
• [2] NBINNO. Formulating with Amino Acid Surfactants: A Guide to Disodium Cocoyl Glutamate. March 30, 2026. https://www.nbinno.com/formulating-with-amino-acid-surfactants-guide-disodium-cocoyl-glutamate/ View Source

Disodium Cocoyl Glutamate vs. Sodium Laureth Sulfate (SLES): Absence of 1,4-Dioxane and Ethylene Oxide Contamination Risk

Disodium cocoyl glutamate is sulfate-free and PEG-free, meaning it does not involve ethylene oxide in its manufacturing process and therefore carries no risk of 1,4-dioxane contamination . In contrast, sodium laureth sulfate (SLES) is produced via ethoxylation, a process that can generate 1,4-dioxane as a byproduct; regulatory specifications for SLES typically include a 1,4-dioxane limit of ≤10 ppm in the final raw material, and additional purification steps are required to meet this threshold [1]. The sulfate-free and PEG-free nature of disodium cocoyl glutamate aligns with ISO 16128 natural origin certification and COSMOS standards , while SLES is generally not eligible for such certifications due to its synthetic ethoxylation step.

Evidence Dimension	1,4-Dioxane contamination risk and natural origin certification eligibility
Target Compound Data	Sulfate-free; PEG-free; no 1,4-dioxane risk; COSMOS and ISO 16128 certified
Comparator Or Baseline	Sodium laureth sulfate (SLES): Ethoxylated; 1,4-dioxane limit ≤10 ppm required; not COSMOS-compliant [1]
Quantified Difference	0 ppm 1,4-dioxane (by synthesis route) vs. ≤10 ppm regulated limit (SLES).
Conditions	Manufacturing process analysis; regulatory impurity specifications per USP/NF and European Pharmacopoeia.

Why This Matters

Procurement of disodium cocoyl glutamate supports 'clean beauty,' 'sulfate-free,' and 'COSMOS-certified' product labeling, which are increasingly critical for market access in premium and natural personal care segments.

• [1] U.S. Pharmacopeia (USP). Sodium Laureth Sulfate – Official Monograph. USP-NF 2024. https://www.uspnf.com/ View Source

Disodium Cocoyl Glutamate vs. Non-Acylated Disodium Glutamate (DSG, CAS 142-47-2): Fundamental Functional Divergence in Surface Activity

Non-acylated disodium glutamate (DSG, CAS 142-47-2) is a simple sodium salt of glutamic acid that lacks a hydrophobic fatty acyl chain; consequently, it exhibits no meaningful surface activity and does not function as a surfactant [1]. It is occasionally referenced as a flavoring agent or buffering salt but cannot reduce surface tension or emulsify oils [2]. In contrast, disodium cocoyl glutamate (CAS 68187-30-4) is an N-acylated derivative possessing a C8–C18 coconut fatty acid chain that confers amphiphilic character, enabling it to function as a primary anionic surfactant with measurable cleansing, foaming, and emulsifying properties . The two compounds are chemically distinct and not functionally interchangeable in any formulation context.

Evidence Dimension	Surface activity (surfactant functionality)
Target Compound Data	Amphiphilic anionic surfactant; reduces surface tension; functions as primary cleanser and foaming agent
Comparator Or Baseline	Non-acylated disodium glutamate (DSG, CAS 142-47-2): No hydrophobic acyl chain; no surface activity; functions only as salt/buffer [1][2]
Quantified Difference	Qualitative: Surfactant present (DCG) vs. surfactant absent (DSG). Critical micelle concentration (CMC) measurable for DCG; not applicable for DSG.
Conditions	Aqueous solution at neutral pH; standard surface tension measurement (Du Noüy ring or Wilhelmy plate method).

Why This Matters

Procurement specifications must explicitly differentiate CAS 68187-30-4 (acylated, surfactant-grade) from CAS 142-47-2 (non-acylated, non-surfactant). Substituting the latter will result in total formulation failure for cleansing or emulsifying applications.

• [1] WebQC. Properties of C5H7NNa2O4 (Disodium glutamate, CAS 142-47-2). https://www.webqc.org/compound-C5H7NNa2O4-C5H7NNa2O4.html View Source
• [2] Baidu Baike. 谷氨酸二钠 (Disodium glutamate). https://baike.baidu.com/item/%E8%B0%B7%E6%B0%A8%E9%85%B8%E4%BA%8C%E9%92%A0/10650324 View Source

Disodium Cocoyl Glutamate: Corrosion Inhibition Capability as a Value-Added Differentiator

Disodium cocoyl glutamate (CAS 68187-30-4) is documented to possess corrosion inhibition and rust prevention properties in addition to its primary surfactant functions . This multifunctionality is not shared by many commonly used mild surfactants, including sodium cocoyl glutamate (monosodium salt), sodium lauroyl glutamate, or CAPB [1]. Technical literature from multiple suppliers consistently lists 'rust prevention' and 'corrosion inhibition' among the compound's performance attributes [2]. The mechanism is attributed to the dicarboxylate head group's ability to chelate metal ions and form a protective film on metal surfaces [3].

Evidence Dimension	Corrosion inhibition functionality
Target Compound Data	Documented rust prevention and corrosion inhibition properties; suitable for metalworking fluid applications [2]
Comparator Or Baseline	Sodium cocoyl glutamate (monosodium salt), sodium lauroyl glutamate, cocamidopropyl betaine: Not typically documented for corrosion inhibition [1]
Quantified Difference	Qualitative: Corrosion inhibition present (DCG) vs. not claimed or documented (comparators).
Conditions	Aqueous metalworking fluid formulations; standard corrosion testing per ASTM D4627 or similar protocols.

Why This Matters

Industrial formulators of metalworking fluids and rust-preventive cleaners can reduce formulation complexity and raw material count by selecting disodium cocoyl glutamate as a dual-function surfactant/corrosion inhibitor.

• [1] SpecialChem. Surfactants Database – Comparative Functional Profiles. https://cosmetics.specialchem.com/ View Source
• [2] Lynabio. Disodium Cocoyl Glutamate CAS NO.68187-30-4 – Product Description. October 13, 2023. https://www.lynabio.com/disodium-cocoyl-glutamate-cas-no-68187-30-4/ View Source
• [3] Adonis Drug. Disodium cocoyl glutamate – Product Information. https://adonisdrug.com/disodium-cocoyl-glutamate/ View Source

Disodium Cocoyl Glutamate: Biodegradability Profile vs. Conventional Anionic Surfactants

Disodium cocoyl glutamate is classified as readily biodegradable and environmentally safe [1]. Technical datasheets consistently include 'biodegradable' and 'environmentally friendly' as core labeling claims . In contrast, certain conventional anionic surfactants such as linear alkylbenzene sulfonate (LAS) exhibit slower biodegradation kinetics, with primary biodegradation half-lives in river water ranging from 1.5 to 7 days depending on temperature and microbial acclimation [2]. The amino acid–based structure of disodium cocoyl glutamate, derived from renewable coconut oil and L-glutamic acid feedstocks, facilitates rapid enzymatic cleavage of the amide bond, releasing fatty acid and amino acid moieties that enter natural metabolic pathways .

Evidence Dimension	Biodegradability and environmental persistence
Target Compound Data	Readily biodegradable; environmentally friendly; derived from renewable feedstocks [1]
Comparator Or Baseline	Linear alkylbenzene sulfonate (LAS): Primary biodegradation half-life ~1.5–7 days in river water (20°C, acclimated microbial consortia) [2]
Quantified Difference	Qualitative: DCG is readily biodegradable with no persistent metabolites; LAS exhibits measurable lag phases and may form recalcitrant intermediates.
Conditions	OECD 301 ready biodegradability testing (DOC die-away or CO₂ evolution); environmental fate studies in freshwater systems.

Why This Matters

Procurement of disodium cocoyl glutamate supports compliance with increasingly stringent environmental regulations (EU Ecolabel, Nordic Swan) and corporate sustainability commitments regarding ingredient biodegradability.

• [1] NBINNO. The Power of Mildness: Disodium Cocoyl Glutamate for Sensitive Skin Products. August 28, 2025. https://www.nbinno.com/the-power-of-mildness-disodium-cocoyl-glutamate/ View Source
• [2] HERA (Human and Environmental Risk Assessment). Linear Alkylbenzene Sulfonate (LAS) – Environmental Risk Assessment. 2013. https://www.heraproject.com/files/4-F-04-HERA%20LAS%20full%20web%20wd.pdf View Source

Disodium Cocoyl Glutamate CAS 68187-30-4: Evidence-Backed Industrial Application Scenarios

Premium 'Sensitive Skin' and Baby Care Cleansing Formulations

Based on the documented low irritation potential and suitability for sensitive and allergic skin [1], disodium cocoyl glutamate is the surfactant of choice for formulations targeting dermatologically sensitive populations. Unlike SLS or SLES, which carry eye irritant classifications and may induce stratum corneum disruption, disodium cocoyl glutamate enables 'tear-free' and 'hypoallergenic' product claims. This application scenario directly leverages the irritation differential established in Section 3, Evidence Item 1.

COSMOS-Certified and 'Clean Beauty' Personal Care Products

The sulfate-free, PEG-free nature of disodium cocoyl glutamate, combined with its ISO 16128 and COSMOS certifications , makes it uniquely qualified for clean beauty formulations where 1,4-dioxane contamination risk is unacceptable. Unlike SLES, which requires purification to meet ≤10 ppm 1,4-dioxane limits, disodium cocoyl glutamate inherently carries zero 1,4-dioxane risk due to its non-ethoxylated synthesis route [2]. This application scenario directly leverages the impurity profile differential established in Section 3, Evidence Item 3.

Metalworking Fluids Requiring Inherent Corrosion Inhibition

In industrial metalworking fluid and rust-preventive cleaner formulations, disodium cocoyl glutamate offers a dual-function advantage: it provides primary surfactant cleansing while simultaneously delivering corrosion inhibition properties . This eliminates the need for separate corrosion inhibitor additives in many formulations, reducing raw material complexity and cost. Competing mild surfactants such as CAPB or sodium lauroyl glutamate do not offer this corrosion inhibition functionality [3]. This application scenario directly leverages the multifunctionality differential established in Section 3, Evidence Item 5.

Broad-pH Cosmetic Formulations Requiring Surfactant Stability

Formulators developing acidic exfoliating cleansers (pH ~4.0–5.0) or alkaline soap bars (pH ~9.0–10.0) require surfactants that remain stable and functional across the entire pH spectrum. Disodium cocoyl glutamate, documented as stable over the entire pH range , outperforms CAPB (optimal pH 5.0–6.5) and many other amphoteric surfactants in these extreme-pH applications [4]. This application scenario directly leverages the pH stability differential established in Section 3, Evidence Item 2.

• [1] Ataman Kimya. DISODIUM COCOYL GLUTAMATE – Product Information. https://www.atamanchemicals.com/disodium-cocoyl-glutamate_u26719/ View Source
• [2] U.S. Pharmacopeia (USP). Sodium Laureth Sulfate – Official Monograph. USP-NF 2024. https://www.uspnf.com/ View Source
• [3] SpecialChem. Surfactants Database – Comparative Functional Profiles. https://cosmetics.specialchem.com/ View Source
• [4] SpecialChem. Cocamidopropyl Betaine (CAPB) – Ingredient Profile and Formulation Guidelines. https://cosmetics.specialchem.com/inci-ingredients/cocamidopropyl-betaine View Source